![molecular formula C27H31N3O4S B298106 N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(2-ethylphenyl)benzenesulfonamide](/img/structure/B298106.png)
N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(2-ethylphenyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(2-ethylphenyl)benzenesulfonamide, also known as BB-94, is a chemical compound that belongs to the family of hydroxamic acids. It has been extensively studied for its potential applications in the field of cancer research. BB-94 is a potent inhibitor of matrix metalloproteinases (MMPs), which are enzymes that play a crucial role in the degradation of extracellular matrix (ECM) proteins. MMPs are involved in various physiological and pathological processes, such as tissue remodeling, wound healing, and tumor invasion and metastasis.
Scientific Research Applications
N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(2-ethylphenyl)benzenesulfonamide has been extensively studied for its potential applications in cancer research. MMPs are overexpressed in various types of cancer, and their inhibition has been shown to suppress tumor growth and metastasis. This compound has been shown to inhibit the activity of MMPs, including MMP-2, MMP-9, and MMP-14, both in vitro and in vivo. In addition, this compound has been shown to sensitize cancer cells to chemotherapy and radiation therapy, suggesting that it could be used in combination with these treatments to enhance their efficacy.
Mechanism of Action
N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(2-ethylphenyl)benzenesulfonamide inhibits MMPs by binding to the active site of the enzyme, which prevents the enzyme from cleaving ECM proteins. MMPs are involved in the degradation of various ECM proteins, including collagen, laminin, and fibronectin, which are essential for maintaining the integrity of the ECM. By inhibiting MMPs, this compound prevents the degradation of ECM proteins, which can suppress tumor invasion and metastasis.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In addition to inhibiting MMPs, this compound has been shown to inhibit the activity of other enzymes, such as cathepsin B and plasmin, which are also involved in tumor invasion and metastasis. This compound has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis. Finally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(2-ethylphenyl)benzenesulfonamide has several advantages and limitations for lab experiments. One advantage is that it is a potent and selective inhibitor of MMPs, which makes it a valuable tool for studying the role of MMPs in various physiological and pathological processes. Another advantage is that it has been extensively studied, and its mechanism of action is well understood. However, this compound also has some limitations. One limitation is that it has poor solubility in water, which can make it difficult to use in certain experiments. Another limitation is that it has a short half-life in vivo, which can limit its efficacy as a therapeutic agent.
Future Directions
There are several future directions for research on N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(2-ethylphenyl)benzenesulfonamide. One direction is to develop more potent and selective MMP inhibitors that have better pharmacokinetic properties. Another direction is to study the role of MMPs in other physiological and pathological processes, such as wound healing and inflammation. Finally, this compound could be used as a starting point for the development of new therapeutic agents for cancer and other diseases.
Synthesis Methods
The synthesis of N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(2-ethylphenyl)benzenesulfonamide involves several steps, starting from the reaction of 2-ethylphenylamine with chlorosulfonic acid to form the corresponding sulfonamide. This intermediate is then reacted with 4-butoxybenzaldehyde to obtain the Schiff base, which is subsequently reduced with sodium borohydride to yield the corresponding hydrazine. Finally, the hydrazine is reacted with ethyl 2-oxoacetate to form this compound.
properties
Molecular Formula |
C27H31N3O4S |
---|---|
Molecular Weight |
493.6 g/mol |
IUPAC Name |
2-[N-(benzenesulfonyl)-2-ethylanilino]-N-[(E)-(4-butoxyphenyl)methylideneamino]acetamide |
InChI |
InChI=1S/C27H31N3O4S/c1-3-5-19-34-24-17-15-22(16-18-24)20-28-29-27(31)21-30(26-14-10-9-11-23(26)4-2)35(32,33)25-12-7-6-8-13-25/h6-18,20H,3-5,19,21H2,1-2H3,(H,29,31)/b28-20+ |
InChI Key |
NMCLCQHHSCRKNS-VFCFBJKWSA-N |
Isomeric SMILES |
CCCCOC1=CC=C(C=C1)/C=N/NC(=O)CN(C2=CC=CC=C2CC)S(=O)(=O)C3=CC=CC=C3 |
SMILES |
CCCCOC1=CC=C(C=C1)C=NNC(=O)CN(C2=CC=CC=C2CC)S(=O)(=O)C3=CC=CC=C3 |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C=NNC(=O)CN(C2=CC=CC=C2CC)S(=O)(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.